methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate

• IUPAC Name: methyl 2-[[4-(4-fluorophenyl)piperazine-1-carbonyl]amino]benzoate
• InChI: InChI=1S/C19H20FN3O3/c1-26-18(24)16-4-2-3-5-17(16)21-19(25)23-12-10-22(11-13-23)15-8-6-14(20)7-9-15/h2-9H,10-13H2,1H3,(H,21,25)
• InChI Key: GBIOURIAZVIZOF-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)N2CCN(CC2)C3=CC=C(C=C3)F
• Molecular Formula: C19H20FN3O3
• Molecular Weight: 357.4 g/mol
• Solubility: 4.4 [ug/mL] (The mean of the results at pH 7.4)

Description

Methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate, also known as MPFB, is a chemical compound that belongs to the class of benzamides. It has been extensively studied for its potential applications in the field of medicinal chemistry due to its pharmacological properties.

Mechanism of Action

The exact mechanism of action of methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate is not fully understood. However, it has been shown to act as a dopamine D2 receptor antagonist, which is believed to be responsible for its antipsychotic activity. Additionally, methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of pro-inflammatory prostaglandins.
Biochemical and Physiological Effects:
methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to exhibit potent antipsychotic, analgesic, anti-inflammatory, and antiplatelet activities. It has been shown to reduce the levels of pro-inflammatory cytokines, such as interleukin-1β and tumor necrosis factor-α, and to inhibit the activity of COX-2, which is responsible for the production of pro-inflammatory prostaglandins. Additionally, methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to reduce the levels of platelet aggregation and to inhibit the activity of phospholipase A2, which is responsible for the production of pro-inflammatory mediators.

Advantages and Limitations for Lab Experiments

Methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate has several advantages for lab experiments, including its potent pharmacological properties, its relatively simple synthesis method, and its low toxicity. However, it also has several limitations, including its poor solubility in water and its limited bioavailability.

Future Directions

There are several potential future directions for the study of methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate. One potential direction is the investigation of its potential as a treatment for other psychiatric disorders, such as bipolar disorder and depression. Additionally, further studies could be conducted to investigate its potential as a treatment for pain and inflammation. Finally, the development of more potent and selective derivatives of methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate could be explored.

Scientific Research Applications

Methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate has been extensively studied for its potential applications in the field of medicinal chemistry. It has been shown to exhibit potent antipsychotic activity and has been investigated as a potential treatment for schizophrenia. Additionally, methyl 2-({[4-(4-fluorophenyl)-1-piperazinyl]carbonyl}amino)benzoate has been shown to exhibit analgesic, anti-inflammatory, and antiplatelet activities, making it a potential candidate for the treatment of pain and inflammation.